
Operational Safety Guide: Handling Cholest-7-
en-3beta-ol (Lathosterol)[1][2]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Cholest-7-en-3beta-ol

CAS No.: 6036-58-4

Cat. No.: B11934347

Get Quote

Executive Summary
Cholest-7-en-3beta-ol (Lathosterol) is a late-stage intermediate in the cholesterol biosynthesis

pathway.[1][2] While generally classified as non-hazardous under GHS criteria, its status as a

bioactive lipid precursor necessitates strict containment protocols—not only to protect the

operator from potential sensitization but to preserve the chemical integrity of the sample

against environmental lipid contamination.

Immediate Action Required:

Primary Hazard: Inhalation of fine particulates and potential biological activity upon systemic

absorption.[2]

Critical Control: Handle all solid powder within a certified chemical fume hood or biosafety

cabinet to prevent dust generation.[1][2]

Solvent Warning: This compound is frequently solubilized in Chloroform or Ethanol.[1][2]

Operational safety must shift to match the solvent's hazard profile immediately upon

dissolution.[2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b11934347#bc-rfq
https://www.benchchem.com/product/b11934347/docs?utm_src=pdf-body#operational-safety-guide-handling-cholest-7-en-3beta-ol-lathosterol-1-2
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://dcchemicals.com/msds/MSDS_DC66886.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://pubchem.ncbi.nlm.nih.gov/compound/Cholest-7-en-3beta-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934347?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Profile & Risk Assessment
Before selecting PPE, we must understand the nature of the risk. Lathosterol is not acutely

toxic, but it is physiologically active.[2]

Parameter Specification Operational Implication

CAS Number 80-99-9
Unique identifier for inventory

tracking.[1][2]

Physical State White Solid / Powder
High risk of static-induced

dispersion.[1][2]

Bioactivity Cholesterol Precursor

Potential for metabolic

interference if absorbed

chronically.[1][2]

Solubility Chloroform, Ethanol, Acetone

Critical: Once dissolved, the

permeation risk is defined by

the solvent, not the solute.

GHS Classification
Not Classified (Caution

advised)

Treat as a potential irritant;

substance not fully tested.[1][2]

Expert Insight:Many researchers underestimate sterols because they are "natural."[1][2]

However, laboratory-grade sterols are highly concentrated.[1][2] Inhalation of lipid dusts can

lead to "lipid pneumonia" or long-term respiratory sensitization.[1][2] Furthermore, skin oils

contain cholesterol; handling without gloves risks contaminating your sample with your own

biological lipids, ruining mass spectrometry data.[1]

Personal Protective Equipment (PPE) Matrix
This matrix is designed to be self-validating: if the condition changes (e.g., solid to liquid), the

PPE must upgrade.[1][2]

A. Solid Handling (Weighing & Transfer)[1][2]
Respiratory:N95 Particulate Respirator (minimum) if outside a hood.[1][2] Preferred:

Handling inside a Class II Biological Safety Cabinet or Fume Hood (No respirator needed if
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sash is proper).[1][2]

Hand Protection:Nitrile Gloves (Standard 4-6 mil).[1][2] Double-gloving is recommended to

prevent skin oil transfer to the sample.[1][2]

Eye Protection:Safety Glasses with side shields.[1][2]

Body: Standard Laboratory Coat (buttoned).

B. Solution Handling (Chloroform/Methanol Solvents)[1]
[2]

Respiratory:Chemical Fume Hood (Mandatory).[1][2] Chloroform is a volatile carcinogen.[1]

[2]

Hand Protection:PVA (Polyvinyl alcohol) or Viton gloves are ideal for chloroform.[1][2] If using

Nitrile, use "Splash Protection Only" protocols: change gloves immediately upon contact.[2]

Chloroform permeates standard nitrile in <3 minutes.[1][2]

Eye Protection:Chemical Splash Goggles.[2][3]

Operational Workflow: Step-by-Step
Phase 1: Preparation & Weighing[1]

Static Control: Sterol powders are static-prone.[1][2] Use an anti-static gun or wipe on the

spatula before entering the vial.[2]

Containment: Place the analytical balance inside the fume hood if vibration limits allow. If

not, use a powder containment hood.[2]

Transfer: Never pour from the stock bottle. Use a clean, disposable spatula to transfer small

amounts to a weighing boat.[2]

Phase 2: Solubilization (The Critical Transition)[1]
Solvent Addition: Add solvent (e.g., Chloroform) slowly down the side of the vial to minimize

aerosolization of the powder.[2]
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Vortexing: Cap the vial tightly before vortexing. Ensure the cap liner is compatible with

chloroform (Teflon/PTFE lined caps are required).[2]

Labeling: Immediately label the vial with the solvent name. A "Lathosterol" label is insufficient

if it is dissolved in a carcinogen.[1][2]

Phase 3: Visualization of Safety Logic
The following diagram illustrates the decision-making process for PPE selection based on the

state of the matter.

Start: Handling Lathosterol

Determine Physical State

Solid / Powder In Solution

Risk: Dust Inhalation & Static Identify Solvent

PPE: Nitrile Gloves + Safety Glasses
Control: Fume Hood or N95 Chloroform / Halogenated Ethanol / Methanol

PPE: Viton/PVA Gloves + Goggles
Control: Fume Hood MANDATORY

PPE: Nitrile Gloves + Safety Glasses
Control: Fume Hood Recommended

Click to download full resolution via product page
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Caption: Decision tree for selecting PPE based on physical state and solvent toxicity. Note the

escalation for Chloroform.

Disposal & Emergency Response
Waste Disposal[1][4][5]

Solid Waste: Dispose of contaminated weighing boats and gloves in Hazardous Solid Waste

containers.[2] Do not throw in regular trash.

Liquid Waste:

If dissolved in Ethanol: Flammable Organic Waste.[1][2]

If dissolved in Chloroform: Halogenated Organic Waste.[1][2] Segregation is critical;

mixing halogenated and non-halogenated solvents can increase disposal costs and

chemical risks.

Spill Cleanup[1]
Solid Spill: Do not sweep dry dust (creates aerosols).[1][2] Cover with wet paper towels

(water or ethanol) to dampen, then wipe up.[2]

Solution Spill: Evacuate area if outside a hood. Allow fumes to dissipate if minor.[1][2] Use a

spill kit with absorbent pads (vermiculite or charcoal).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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